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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various High-Performance Liquid

Chromatography (HPLC) methods validated according to International Council for

Harmonisation (ICH) guidelines for the quantitative analysis of the antifungal drug itraconazole.

The data and protocols presented are compiled from peer-reviewed scientific literature to aid in

the selection and implementation of a suitable analytical method for research, quality control,

and drug development purposes.

Understanding ICH Guidelines for HPLC Method
Validation
The ICH provides a framework of guidelines to ensure that analytical methods are suitable for

their intended purpose. For HPLC methods, validation involves demonstrating that the method

is specific, linear, accurate, precise, and robust. Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.
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Linearity: The ability to elicit test results that are directly proportional to the concentration of

the analyte in samples within a given range.

Accuracy: The closeness of test results obtained by the method to the true value.

Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample. This is typically

expressed as the relative standard deviation (%RSD).

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.

Comparison of Validated RP-HPLC Methods for
Itraconazole
The following table summarizes the chromatographic conditions and validation parameters of

several reported Reverse-Phase HPLC (RP-HPLC) methods for the determination of

itraconazole. This allows for a direct comparison of their performance characteristics.
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Parameter Method 1[1] Method 2[2] Method 3[3] Method 4[4]

Column

Enable C18G

(250 x 4.6 mm,

5µm)

C18 column
Dionex C18 (250

x 4.6 mm, 5µm)

ODS Hypersil

C18 (250 x 4.6

mm, 5µm)

Mobile Phase

Acetonitrile:

0.1% w/v Glacial

Acetic Acid

(50:50 v/v)

Methanol: 0.1%

Hydrochloric acid

(99:1 v/v)

Methanol: pH 7.5

Potassium

Dihydrogen

Phosphate

(40:60 v/v)

Acetonitrile:

0.2%

Triethylamine

Flow Rate 1.0 mL/min 1.1 mL/min 1.5 mL/min 1.0 mL/min

Detection

Wavelength
264 nm 264 nm 306 nm 260 nm

Retention Time 3.44 min 3.753 min 5.2 min ~4 min

Linearity Range 10-60 µg/mL 200-600 µg/mL 200-600 µg/mL 1-100 ppm

Correlation

Coefficient (r²)
0.996 > 0.999 0.999 0.9972

Accuracy (%

Recovery)

Not explicitly

stated
98-102% 99.33-99.66% 92.61-104.33%

Precision

(%RSD)

Not explicitly

stated
< 2% < 2%

Not explicitly

stated

LOD
Not explicitly

stated

Not explicitly

stated

Not explicitly

stated
0.3 ppm

LOQ
Not explicitly

stated

Not explicitly

stated

Not explicitly

stated
1.0 ppm

Experimental Protocols
Below are detailed methodologies for key validation experiments as described in the

referenced literature, adhering to ICH guidelines.
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Linearity
The linearity of an analytical procedure is its ability (within a given range) to obtain test results

which are directly proportional to the concentration (amount) of analyte in the sample.

Standard Solution Preparation: A stock solution of itraconazole is prepared by accurately

weighing a known amount of the standard and dissolving it in a suitable solvent (e.g.,

methanol or the mobile phase).

Calibration Curve: A series of at least five to six dilutions are prepared from the stock solution

to cover the desired concentration range.[5]

Analysis: Each dilution is injected into the HPLC system in triplicate.

Data Evaluation: A calibration curve is constructed by plotting the mean peak area against

the corresponding concentration. The linearity is evaluated by the correlation coefficient (r²)

of the regression line, which should ideally be ≥ 0.999.[2][3]

Accuracy
The accuracy of an analytical procedure expresses the closeness of agreement between the

value which is accepted either as a conventional true value or an accepted reference value and

the value found.

Method: Accuracy is typically determined by the standard addition method.

Procedure: A known amount of standard itraconazole is spiked into a pre-analyzed sample at

different concentration levels (e.g., 50%, 100%, and 150% of the nominal concentration).[2]

For instance, one study performed recovery studies at three different concentrations (50%,

100%, and 150%) of the expected concentration by replicate analysis (n=3).[2]

Analysis: Each spiked sample is analyzed in triplicate.

Calculation: The percentage recovery is calculated using the following formula: % Recovery

= [(Amount Found - Original Amount) / Amount Spiked] x 100

Acceptance Criteria: The mean recovery should be within an acceptable range, typically 98-

102%.[2]
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Precision
The precision of an analytical procedure expresses the closeness of agreement (degree of

scatter) between a series of measurements obtained from multiple sampling of the same

homogeneous sample under the prescribed conditions.

System Precision (Repeatability):

Procedure: A standard solution of itraconazole is injected multiple times (typically five or

six replicates).[2]

Calculation: The relative standard deviation (%RSD) of the peak areas is calculated.

Acceptance Criteria: The %RSD should be less than 2%.[2]

Method Precision (Intermediate Precision):

Procedure: The assay is performed by different analysts on different days using different

equipment to assess the variability of the method.

Calculation: The %RSD is calculated for the results obtained under these varied

conditions.

Acceptance Criteria: The %RSD should be within acceptable limits, demonstrating the

method's reproducibility.

Visualizing Method Validation and Comparison
The following diagrams, generated using Graphviz, illustrate the workflow of HPLC method

validation and a comparison of the initial steps of two different itraconazole HPLC methods.

Method Development ICH Method Validation Routine Use

Develop HPLC Method Specificity Linearity & Range Accuracy Precision LOD LOQ Robustness Routine Analysis
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Click to download full resolution via product page

Caption: Workflow for HPLC method validation as per ICH guidelines.
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Flow Rate: 1.0 mL/min

Detection at 264 nm

Sample in Methanol:
0.1% HCl

C18 Column

Flow Rate: 1.1 mL/min

Detection at 264 nm

Click to download full resolution via product page

Caption: Comparison of initial steps for two itraconazole HPLC methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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